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Compound of Interest

Compound Name: (Z2)-Roxithromycin-d7

Cat. No.: B1154947

This in-depth technical guide provides a comprehensive overview of the chemical properties,
structure, and analytical applications of (Z)-Roxithromycin-d7. The information is tailored for
researchers, scientists, and drug development professionals, with a focus on data presentation
in structured tables, detailed experimental methodologies, and visual representations of its
structure and relevant biological pathways.

Chemical Properties and Structure

(2)-Roxithromycin-d7 is the deuterium-labeled analog of (Z)-Roxithromycin, a semi-synthetic
macrolide antibiotic. The deuterium labeling makes it an ideal internal standard for mass
spectrometry-based quantification of Roxithromycin in biological matrices, enhancing the
accuracy and reliability of pharmacokinetic and metabolic studies.

Chemical Properties

The key chemical properties of (Z)-Roxithromycin-d7 are summarized in the table below. It is
important to note that slight variations in the molecular formula and weight are reported in
literature and commercial sources, which may depend on the specific deuteration pattern.
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Property Value
Analyte Name (2)-Roxithromycin-d7
(92)-Roxithromycin-d7, (92)-9-[O-[(2-
Synonyms . .
Methoxyethoxy)methylloxime] Erythromycin-d7
Molecular Formula C41D7He69N2014 or Ca1He9D7N2015
Molecular Weight 828.09 g/mol or 844.1 g/mol
Accurate Mass 827.574
Appearance Solid (assumed)
N Soluble in organic solvents such as methanol
Solubility o
and acetonitrile.
Storage Store at 2-8 °C in a well-closed container.

Chemical Structure

The chemical structure of (Z)-Roxithromycin-d7 is characterized by the macrolide ring of
erythromycin with a modified side chain at the C9 position, incorporating a (Z)-oxime ether. The
deuterium atoms are typically introduced in the methoxyethoxy)methyl group.

sidechain

D1
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Caption: Simplified 2D structure of (Z)-Roxithromycin-d7.

Experimental Protocols

While a specific, detailed synthesis protocol for (Z)-Roxithromycin-d7 is not publicly available,
this section outlines a general methodology for its use as an internal standard in LC-MS/MS
analysis and a conceptual workflow for its synthesis.

Use as an Internal Standard in LC-MS/MS Analysis

(2)-Roxithromycin-d7 is primarily used as an internal standard (IS) for the accurate
quantification of Roxithromycin in biological samples. The following is a generalized protocol.

Objective: To quantify Roxithromycin in plasma samples using LC-MS/MS with (Z)-
Roxithromycin-d7 as an internal standard.

Materials:

Blank plasma

e Roxithromycin standard

¢ (Z)-Roxithromycin-d7 (Internal Standard)

o Acetonitrile (ACN)

o Methanol (MeOH)

e Formic acid (FA)

e Water (LC-MS grade)

» Solid Phase Extraction (SPE) cartridges or protein precipitation reagents.
Methodology:

e Preparation of Stock and Working Solutions:
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o Prepare stock solutions of Roxithromycin and (Z)-Roxithromycin-d7 in methanol.

o Prepare a series of working standard solutions of Roxithromycin by serial dilution of the
stock solution.

o Prepare a working solution of the internal standard, (Z)-Roxithromycin-d7.

e Sample Preparation:

o To a known volume of plasma sample, add a fixed amount of the (Z)-Roxithromycin-d7
internal standard working solution.

o Perform protein precipitation by adding a precipitating agent (e.g., acetonitrile or methanol)
and vortexing.

o Alternatively, use Solid Phase Extraction (SPE) for sample clean-up.

o Centrifuge the precipitated sample and collect the supernatant.

o Evaporate the supernatant to dryness and reconstitute in the mobile phase.
e LC-MS/MS Analysis:

o Liquid Chromatography (LC):

Column: A suitable C18 reversed-phase column.

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile or methanol
with 0.1% formic acid (B).

Flow Rate: A typical flow rate for analytical LC-MS.

Injection Volume: A small, fixed volume of the reconstituted sample.
o Mass Spectrometry (MS):
» |onization Mode: Electrospray lonization (ESI) in positive mode.

» Detection: Multiple Reaction Monitoring (MRM).
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= MRM Transitions: Monitor specific precursor-to-product ion transitions for both
Roxithromycin and (Z)-Roxithromycin-d7. Due to the deuterium labeling, the precursor
and product ions of the internal standard will have a higher mass-to-charge ratio (m/z)

than the analyte.
o Data Analysis:

o Construct a calibration curve by plotting the peak area ratio of Roxithromycin to (Z)-
Roxithromycin-d7 against the concentration of the Roxithromycin standards.

o Determine the concentration of Roxithromycin in the unknown samples by interpolating
their peak area ratios from the calibration curve.
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Caption: Experimental workflow for LC-MS/MS analysis.
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Biological Activity and Signaling Pathways of the
Parent Compound

While specific biological studies on (Z)-Roxithromycin-d7 are not available, the biological
activity is expected to be identical to that of the non-deuterated parent compound,
Roxithromycin. Roxithromycin, beyond its antibacterial properties, exhibits significant anti-
inflammatory and immunomodulatory effects. A key mechanism underlying these effects is the
inhibition of the Nuclear Factor-kappa B (NF-kB) signaling pathway.

Inhibition of the NF-kB Signaling Pathway

Roxithromycin has been shown to suppress the activation of NF-kB, a critical transcription
factor involved in the inflammatory response.[1][2] This inhibition leads to a downstream
reduction in the expression of pro-inflammatory cytokines and mediators.

The following diagram illustrates the proposed mechanism of Roxithromycin's anti-inflammatory
action through the NF-kB pathway.
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Caption: Roxithromycin's inhibition of the NF-kB pathway.
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Disclaimer: This document is intended for informational purposes for a scientific audience and
does not constitute medical advice. The experimental protocols are generalized and should be
adapted and validated for specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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